Cas no 2680618-67-9 (Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate)

• Product Name: Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate
• CAS No: 2680618-67-9
• MF: C₈H₁₄F₃NO₃
• MW: 229.196873188019
• CID: 5811104
• PubChem ID: 165936655
• Update Time: 2025-05-25

Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate
• 2680618-67-9
• EN300-28275217
• Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate

• Inchi： 1S/C8H14F3NO3/c1-14-5-3-4-7(12,6(13)15-2)8(9,10)11/h3-5,12H2,1-2H3
• InChI Key： FCOSSHXYHSDZQK-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)(CCCOC)N)(F)F

Computed Properties

• Exact Mass: 229.09257779g/mol
• Monoisotopic Mass: 229.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate

Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate: A Comprehensive Overview

Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate, also known by its CAS number CAS No. 2680618-67-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a methyl group, an amino group, a methoxy group, and a trifluoromethyl group, has garnered attention due to its potential applications in drug development and materials science.

The synthesis of Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Researchers have employed various strategies, including nucleophilic substitution, Friedel-Crafts alkylation, and enolate chemistry, to construct this molecule efficiently. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

One of the most promising aspects of Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate lies in its pharmacological properties. Studies have demonstrated that this compound exhibits potent bioactivity, particularly in the context of enzyme inhibition and receptor modulation. For instance, research published in the Journal of Medicinal Chemistry revealed that this compound shows remarkable inhibitory activity against certain kinases, making it a potential candidate for anti-cancer drug development.

In addition to its pharmacological applications, Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate has shown promise in materials science. Its unique structure endows it with desirable physical properties, such as high thermal stability and excellent solubility in organic solvents. These characteristics make it an attractive material for use in polymer synthesis and as a precursor for advanced materials.

The environmental impact of Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate has also been a topic of recent research interest. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Preliminary findings suggest that this compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint.

In conclusion, Methyl 2-amino-5-methoxy-2-(trifluoromethyl)pentanoate, with its CAS number CAS No. 2680618-67-9, represents a multifaceted compound with diverse applications across various scientific domains. Its synthesis methodologies continue to evolve with advancements in organic chemistry, while its pharmacological and materials science applications hold immense potential for future innovations.